Cas no 1564-48-3 ((1H-Imidazol-2-yl)-acetic acid methyl ester)

• Product Name: (1H-Imidazol-2-yl)-acetic acid methyl ester
• CAS No: 1564-48-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD11844783
• CID: 1085099
• PubChem ID: 11593447
• Update Time: 2025-04-24

(1H-Imidazol-2-yl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1H-imidazol-2-yl)acetate
• (1H-IMIDAZOL-2-YL)-ACETIC ACID METHYL ESTER
• 1H-Imidazole-2-acetic acid, methyl ester
• LogP
• Methyl 1H-imidazol-2-ylacetate
• Methylimidazolacetat
• AKOS006344033
• Methyl (1H-imidazol-2-yl)acetate
• DA-16653
• CS-0148807
• MFCD11844783
• BAA56448
• E76136
• 1564-48-3
• DTXSID60469093
• FS-6085
• Methyl2-(1H-imidazol-2-yl)acetate
• SCHEMBL6013791
• (1H-Imidazol-2-yl)-acetic acid methyl ester

• MDL： MFCD11844783
• Inchi： 1S/C6H8N2O2/c1-10-6(9)4-5-7-2-3-8-5/h2-3H,4H2,1H3,(H,7,8)
• InChI Key： SXDQVXFVMMLCCV-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=NC=CN1)=O

Computed Properties

• Exact Mass: 139.05081
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.08

Additional information on (1H-Imidazol-2-yl)-acetic acid methyl ester

Methyl 2-(1H-imidazol-2-yl)acetate: A Comprehensive Overview

Methyl 2-(1H-imidazol-2-yl)acetate, also known by its CAS registry number 1564-48-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its imidazole ring structure, has garnered attention due to its unique chemical properties and potential for use in drug development and material science.

The molecular structure of Methyl 2-(1H-imidazol-2-yl)acetate comprises an imidazole ring, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. This structural feature imparts the compound with strong hydrogen bonding capabilities and makes it highly reactive in various chemical environments. The acetylation at the imidazole's second position further enhances its stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Methyl 2-(1H-imidazol-2-yl)acetate in the development of bioactive molecules. Researchers have explored its role as a building block in the synthesis of complex heterocyclic compounds, which are crucial in drug discovery. For instance, its use in the construction of imidazole-based antibiotics has shown promising results, demonstrating its ability to inhibit bacterial growth effectively.

In addition to its pharmacological applications, Methyl 2-(1H-imidazol-2-yl)acetate has found utility in materials science. Its ability to form stable complexes with metal ions has led to its incorporation into the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and catalysis applications.

The synthesis of Methyl 2-(1H-imidazol-2-yl)acetate typically involves the acetylation of imidazole using methylating agents under controlled conditions. This process ensures high yields and purity, which are essential for its subsequent applications in research and industry. The compound's stability under various reaction conditions further underscores its suitability as a starting material for more complex chemical transformations.

Recent advancements in green chemistry have also brought attention to the eco-friendly synthesis and application of Methyl 2-(1H-imidazol-2-yl)acetate. Researchers have developed catalytic methods that minimize waste and reduce environmental impact, aligning with global sustainability goals. These innovations not only enhance the compound's accessibility but also contribute to a more sustainable future for chemical manufacturing.

In conclusion, Methyl 2-(1H-imidazol-2-yl)acetate stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.